![molecular formula C14H12N2O2S2 B5523246 4-[(2-naphthylsulfonyl)methyl]-1,3-thiazol-2-amine](/img/structure/B5523246.png)
4-[(2-naphthylsulfonyl)methyl]-1,3-thiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[(2-naphthylsulfonyl)methyl]-1,3-thiazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a thiazole-based compound that has been synthesized using various methods.
Scientific Research Applications
Synthesis and Characterization
Experimental and Theoretical Studies : A related compound, methyl 2-((3R,4R)-3-(naphthalen-1-yl)-4-(phenylsulfonyl) isoxazolidin-2-yl) acetate, was synthesized and characterized through XRD, FT-IR, UV-Vis, and NMR techniques. Theoretical computations using the density functional theory (DFT) method provided insights into molecular and chemical properties, revealing electrophilic and nucleophilic nature, and non-linear optical behaviors (Gültekin et al., 2020).
Antimicrobial Efficacy : Synthesis of novel azetidinone and thiazolidinones derivatives, including 2-Amino-4-(2-naphthalenyl) thiazole, showcased antimicrobial efficacy against specific bacterial strains, highlighting the compound's potential in developing antimicrobial agents (Patel & Mehta, 2006).
Chemical Properties and Interactions
NBO and HOMO-LUMO Analysis : The sulfonamide compound, 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide, was synthesized and characterized, with its stability analyzed through natural bond orbital (NBO) analysis. This study provides insights into the chemical interactions and electronic properties of such compounds (Sarojini et al., 2012).
Polymer Functionalization : Research into poly(propylene amine) dendrimers functionalized with naphthylsulfonamide units showed significant photophysical properties changes upon functionalization. This indicates potential applications in materials science, especially in modifying optical and electronic properties of polymers (Pina et al., 2004).
Potential Applications
Fluorinated Polyimides : A study on novel fluorinated polyimides derived from bis(ether amine) monomers, including naphthalene derivatives, showed that these materials possess low moisture absorption and dielectric constants, suggesting their use in electronic applications (Chung & Hsiao, 2008).
Organic Synthesis : The preparation and properties of 2-methyl-4-tosyl-1,3-thiazole-5-sulfonyl chloride were explored, demonstrating its utility as an efficient electrophilic reagent in synthesizing sulfonamides and facilitating nucleophilic substitution reactions, which is crucial for organic synthesis (Turov et al., 2014).
Properties
IUPAC Name |
4-(naphthalen-2-ylsulfonylmethyl)-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S2/c15-14-16-12(8-19-14)9-20(17,18)13-6-5-10-3-1-2-4-11(10)7-13/h1-8H,9H2,(H2,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCJGSUFREAGFQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)CC3=CSC(=N3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.